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Compound of Interest

Compound Name: Decatromicin B

Cat. No.: B15561274 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

Decatromicin B, ensuring compliance with general laboratory safety standards. While specific

disposal instructions for Decatromicin B are not readily available in public documentation, this

guide is based on best practices for the disposal of antibiotic and chemical waste. It is

imperative to always consult and adhere to your institution's specific environmental health and

safety (EHS) guidelines and local regulations.

Chemical and Safety Data for Decatromicin B
The following table summarizes key quantitative data for Decatromicin B.
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Property Value

CAS Number 235097-64-0[1]

Molecular Formula C45H56Cl2N2O10[1]

Molecular Weight 855.8 g/mol [1]

Purity ≥95%[1]

Solubility
Soluble in ethanol, methanol, DMF, or DMSO;

Poor water solubility[2][3][4]

Storage Temperature -20°C[1][3][4]

Experimental Protocols: Proper Disposal
Procedures
The following procedures provide a general framework for the safe handling and disposal of

Decatromicin B in various forms.

1. Personal Protective Equipment (PPE) and Handling Precautions:

Always handle Decatromicin B in a well-ventilated area, preferably within a chemical fume

hood to avoid inhalation of any dust or aerosols.[5]

Wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses or goggles.

Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water and

seek medical attention if irritation persists.

Do not eat, drink, or smoke in areas where Decatromicin B is handled or stored.

2. Disposal of Solid Decatromicin B Waste:

Unused or expired solid Decatromicin B should be treated as chemical waste.

Collect the solid waste in a clearly labeled, sealed container designated for chemical waste.
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The label should include the name of the chemical ("Decatromicin B") and any relevant

hazard information.

Arrange for pickup and disposal by your institution's certified hazardous waste disposal

service.[5]

3. Disposal of Decatromicin B Solutions:

Stock solutions of Decatromicin B, typically at high concentrations, are considered

hazardous chemical waste.[6]

Collect these solutions in a designated, leak-proof, and clearly labeled waste container.

Do not pour Decatromicin B solutions down the drain.[7] As an antibiotic, its release into the

sewer system can contribute to environmental contamination and the development of

antibiotic-resistant bacteria.[6][7]

Dispose of the collected liquid waste through your institution's hazardous waste

management program.

4. Disposal of Contaminated Materials:

Materials such as pipette tips, gloves, and empty vials that have come into contact with

Decatromicin B should be considered contaminated waste.

Solid contaminated materials should be collected in a designated, sealed bag or container.

Sharps, such as needles or broken glass, must be disposed of in a puncture-resistant sharps

container.[8]

All contaminated waste should be disposed of through your institution's chemical or

biohazardous waste stream, as per institutional guidelines.

Visualizing the Disposal Workflow
The following diagram illustrates a general decision-making workflow for the proper disposal of

Decatromicin B.
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Step 1: Waste Assessment

Step 2a: Solid Waste Handling Step 2b: Liquid Waste Handling Step 2c: Sharps Waste Handling

Step 3: Final Disposal

Start: Decatromicin B Waste Generated

Identify Waste Form

Solid Decatromicin B or
Contaminated Dry Labware

Solid

Decatromicin B Solutions or
Contaminated Liquid Media

Liquid

Contaminated Needles,
Syringes, or Broken Glass

Sharps

Collect in Labeled,
Sealed Chemical Waste Container

Arrange for Pickup by
Institutional Hazardous Waste Service

Collect in Labeled,
Leak-Proof Chemical Waste Container

Place in Puncture-Resistant
Sharps Container

End: Proper Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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